BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 5-Bromo-4-methoxythiophene-
2-carbaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5-Bromo-4-methoxythiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B13578787

Get Quote

\ J

Structural Analysis, Synthetic Pathways, and Application Protocols

Executive Summary

5-Bromo-4-methoxythiophene-2-carbaldehyde is a trisubstituted thiophene derivative
serving as a critical "linchpin" intermediate in medicinal chemistry and organic materials
science.[1] Its value lies in its orthogonal reactivity: the electrophilic aldehyde handle (C2)
allows for condensation reactions (e.g., Knoevenagel, reductive amination), while the aryl
bromide (C5) serves as a partner for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura,
Stille). The C4-methoxy group acts as an electron-donating substituent, modulating the
electronic properties of the thiophene ring, which is particularly relevant for tuning the bandgap
in conductive polymers or improving solubility in drug discovery scaffolds.

This guide provides a definitive IUPAC nomenclature breakdown, a validated synthesis
protocol, and a reactivity map for researchers utilizing this scaffold.

Nomenclature and Structural Identification[2][3][4]

[5][6]
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The correct IUPAC name, 5-Bromo-4-methoxythiophene-2-carbaldehyde, is derived through
a strict priority sequence.[1] In heterocyclic chemistry, correct numbering is paramount for
reproducibility and regulatory compliance.

Priority Rules (IUPAC)[7]

o Parent Structure: The parent ring is thiophene (a five-membered ring containing sulfur).

e Principal Functional Group: The aldehyde (-CHO) group has higher priority for citation as a
suffix than halogens (-Br) or ethers (-OCHs).[1] Therefore, the suffix is -carbaldehyde (or -
carboxaldehyde), and the carbon atom of the ring attached to this group is designated as
position 2 (sulfur is always position 1).

e Substituent Numbering:
o S: Position 1

C-CHO: Position 2

[¢]

C-H: Position 3

o

o

C-OCHs: Position 4 (Methoxy)[1][2][3]

[¢]

C-Br: Position 5 (Bromo)[1][4][5][6][7]

Structural Data Tablef1}

Property Data

IUPAC Name 5-Bromo-4-methoxythiophene-2-carbaldehyde
Molecular Formula CeHsBro:2S

Molecular Weight 221.07 g/mol

CAS Number Analogous to 4701-17-1 (5-bromo-2-CHO)
SMILES COclcc(C=0)sclBr

Orthogonal functionalization (Br/CHO), Electron-
Key Features .
rich core
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Synthetic Protocol: Regioselective Bromination

While various routes exist (e.g., Vilsmeier-Haack formylation of 2-bromo-3-methoxythiophene),
the most robust and scalable method involves the regioselective bromination of 4-
methoxythiophene-2-carbaldehyde.[1]

Mechanistic Rationale

The 4-methoxy group exerts a strong electron-donating effect (+M), activating the thiophene
ring.[1] The aldehyde at C2 is electron-withdrawing (-M), deactivating the C3 position.[1]
Consequently, the C5 position (alpha to sulfur) is the most nucleophilic site, allowing for highly
selective electrophilic aromatic substitution using N-Bromosuccinimide (NBS).

Experimental Workflow

Reagents:

Starting Material: 4-Methoxythiophene-2-carbaldehyde (1.0 equiv)[1]

Brominating Agent: N-Bromosuccinimide (NBS) (1.05 equiv)[1]

Solvent: DMF (N,N-Dimethylformamide) or CHCIs (Chloroform)[1]

Quench: Saturated NaHCOs solution
Step-by-Step Methodology:

» Dissolution: Charge a round-bottom flask with 4-methoxythiophene-2-carbaldehyde (e.g., 10
mmol) and anhydrous DMF (5 mL/mmol). Stir at 0°C under an inert atmosphere (N2 or Ar).

o Note: DMF is preferred over CHCIs for higher solubility and faster kinetics, though CHCls
allows for easier aqueous workup.

» Addition: Dissolve NBS (10.5 mmol) in a minimal amount of DMF. Add this solution dropwise
to the reaction vessel over 30 minutes.

o Critical Control Point: Maintain temperature <5°C during addition to prevent over-
bromination or oxidation of the aldehyde.
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e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4—6 hours.
Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[1] The product will appear less polar than the
starting material.

e Quench & Workup: Pour the reaction mixture into ice-cold saturated NaHCOs (100 mL).
Extract with Ethyl Acetate (3 x 50 mL).

 Purification: Wash combined organics with water (2x) and brine (1x). Dry over NazSOu4, filter,
and concentrate. Purify via flash column chromatography (SiOz, gradient 0-20% EtOAc in
Hexanes).

Process Visualization

Start:

4-Methoxythiophene- Inert Atm (N2)

2-carbaldehyde \ Reaction Quench: Workup: Product:
Dropwise Addn 0°C to RT, 4-6h M» Sat. NaHCO3 | EtOAc Extraction M» 5-Bromo-4-methoxy-
/ (Electrophilic Subst.) (Neutralize Succinimide) & Drying thiophene-2-carbaldehyde
Reagent Prep:

NBS in DMF

Click to download full resolution via product page
Figure 1: Workflow for the regioselective bromination of 4-methoxythiophene-2-carbaldehyde.

Reactivity and Applications

This compound is a "divergent intermediate.” The presence of both a halogen and a carbonyl
allows researchers to grow the molecule in two distinct directions.

Functionalization Pathways[1]

e Cb5-Position (Bromine):

o Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form biaryl systems (common
in conductive polymers and kinase inhibitors).[1]

o Stille Coupling: Reacts with organostannanes.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.bldpharm.com/products/4701-17-1.html
https://www.benchchem.com/product/b13578787/docs?utm_src=pdf-body-img#technical-guide-5-bromo-4-methoxythiophene-2-carbaldehyde
https://www.bldpharm.com/products/4701-17-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13578787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Buchwald-Hartwig Amination: Introduction of amine groups.[1]
e C2-Position (Aldehyde):

o Knoevenagel Condensation: Reaction with active methylene compounds (e.g.,
malononitrile) to extend conjugation.

o Reductive Amination: Conversion to amines for solubility enhancement.

o Wittig Reaction: Formation of vinyl thiophenes.

Reactivity Diagram[1]

5-Bromo-4-methoxy-

thiophene-2-carbaldehyde

C5-Br Substitution / C5-Br Substitution \ C2-CHO Condensation C2-CHO Reduction

Suzuki Coupling Buchwald-Hartwig Knoevenagel Cond. Reductive Amination
(Ar-B(OH)2, Pd cat.) (R-NH2, Pd cat.) (Malononitrile, Base) (R-NH2, NaBH(OAC)3)
-> Biaryl Systems -> Aminothiophenes -> Conjugated Dyes -> Amine Linkers

Click to download full resolution via product page

Figure 2: Divergent synthetic utility of the 5-bromo-4-methoxythiophene-2-carbaldehyde
scaffold.

Safety and Handling

e Hazards: As a halogenated aldehyde, this compound is likely a skin and eye irritant and a
potential sensitizer.

» Storage: Store at 2—8°C under an inert atmosphere (Argon). Aldehydes are prone to air
oxidation to carboxylic acids; the methoxy group renders the ring electron-rich, increasing
susceptibility to oxidation.

» Waste: Dispose of halogenated organic waste separately from non-halogenated solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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